Cas no 2138032-86-5 (6-(Ethylamino)-3-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 6-(Ethylamino)-3-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 2138032-86-5
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 5771159
• PubChem ID: 165493582
• Update Time: 2025-06-08

6-(Ethylamino)-3-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(ethylamino)-3-(trifluoromethyl)pyridine-2-carboxylic acid
• 2138032-86-5
• EN300-1137577
• 6-(Ethylamino)-3-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C9H9F3N2O2/c1-2-13-6-4-3-5(9(10,11)12)7(14-6)8(15)16/h3-4H,2H2,1H3,(H,13,14)(H,15,16)
• InChI Key： MGLJNRQMYBLICV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=NC=1C(=O)O)NCC)(F)F

Computed Properties

• Exact Mass: 234.06161202g/mol
• Monoisotopic Mass: 234.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.2Ų

Additional information on 6-(Ethylamino)-3-(trifluoromethyl)pyridine-2-carboxylic acid

Introduction to 6-(Ethylamino)-3-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 2138032-86-5)

6-(Ethylamino)-3-(trifluoromethyl)pyridine-2-carboxylic acid, identified by the CAS number 2138032-86-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, characterized by its unique structural and electronic properties, which make it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 6-(Ethylamino)-3-(trifluoromethyl)pyridine-2-carboxylic acid incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of an ethylamino substituent at the 6-position and a trifluoromethyl group at the 3-position introduces both basicity and lipophilicity, respectively, which are critical factors in modulating drug-like properties such as solubility, metabolic stability, and target binding affinity.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of trifluoromethyl-substituted pyridines in medicinal chemistry. The trifluoromethyl group is well-known for its ability to enhance metabolic stability, improve binding interactions with biological targets, and increase pharmacokinetic profiles of drug candidates. In particular, studies have demonstrated that compounds featuring this moiety often exhibit improved pharmacological efficacy and reduced off-target effects.

Moreover, the ethylamino side chain in 6-(Ethylamino)-3-(trifluoromethyl)pyridine-2-carboxylic acid provides a hydrogen bond acceptor capability, which can be exploited to enhance interactions with protein targets. This feature is particularly relevant in the design of enzyme inhibitors and receptor modulators, where precise spatial orientation and hydrogen bonding are crucial for achieving high affinity and selectivity.

In the context of contemporary drug discovery, pyridine derivatives have been extensively explored due to their versatility as pharmacophores. The combination of the ethylamino and trifluoromethyl groups in this compound suggests potential applications in the development of small-molecule drugs targeting various therapeutic areas. For instance, preliminary computational studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in diseases such as cancer and inflammatory disorders.

The carboxylic acid functionality at the 2-position of the pyridine ring further expands the synthetic possibilities of 6-(Ethylamino)-3-(trifluoromethyl)pyridine-2-carboxylic acid. This group can be readily transformed into other pharmacologically relevant moieties, such as amides, esters, or salts, depending on the desired properties of the final drug candidate. Such modifications are essential for optimizing bioavailability, solubility, and tissue distribution.

Current research trends indicate that there is growing interest in developing next-generation therapeutics based on fluorinated heterocycles. The unique electronic properties conferred by fluorine atoms make these compounds particularly attractive for modulating biological pathways with high precision. For example, fluorinated pyridines have been shown to improve receptor binding kinetics and reduce susceptibility to enzymatic degradation, thereby enhancing drug efficacy.

From a synthetic chemistry perspective, 6-(Ethylamino)-3-(trifluoromethyl)pyridine-2-carboxylic acid represents an interesting building block for constructing more complex molecular architectures. The presence of multiple reactive sites allows for diverse chemical transformations, enabling chemists to tailor the compound's properties for specific applications. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated couplings, can be employed to introduce additional functional groups or alter the connectivity of existing ones.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse lead compounds in drug development. 6-(Ethylamino)-3-(trifluoromethyl)pyridine-2-carboxylic acid, with its distinctive structural features, aligns well with this trend. Its potential as a starting material for novel therapeutics has been underscored by several recent publications that describe its utility in generating biologically active molecules with therapeutic potential.

In conclusion,6-(Ethylamino)-3-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 2138032-86-5) is a promising compound with significant implications for pharmaceutical research and drug development. Its unique structural attributes, combined with its synthetic versatility, position it as a valuable asset in the quest for innovative therapeutic solutions. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly pivotal role in shaping the future of medicine.